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Compound of Interest

Compound Name: 6-Bromo-2-chloroquinazoline

Cat. No.: B1289443

An In-depth Technical Guide to the Safe Handling of 6-Bromo-2-chloroquinazoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Bromo-2-chloroquinazoline is a key heterocyclic intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] Its quinazoline core, substituted with reactive bromine
and chlorine atoms, makes it a versatile building block for developing biologically active
molecules such as enzyme inhibitors.[1] This guide provides a comprehensive overview of the
critical safety protocols and handling procedures necessary for the safe utilization of 6-Bromo-
2-chloroquinazoline in a laboratory setting. By synthesizing technical data with practical, field-
proven insights, this document aims to equip researchers, scientists, and drug development
professionals with the knowledge to mitigate risks and ensure a safe working environment.

Understanding the Compound: Physicochemical
Properties and Reactivity Profile

A thorough understanding of a compound's properties is the foundation of its safe handling. 6-
Bromo-2-chloroquinazoline is a white to off-white crystalline powder with no distinct odor.[1]
Its properties are summarized in the table below.
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Property Value Source

CAS Number 882672-05-1 [11[2][3]

Molecular Formula CsH4BrCIN2 [1][2][4]

Molecular Weight 243.49 g/mol [1112]14]
White to off-white crystalline

Appearance [1]
powder

Melting Point 145-150°C [1]
Limited solubility in water;

Solubility soluble in chloroform, ethanol, [1]

and dimethyl sulfoxide (DMSO)

The reactivity of 6-Bromo-2-chloroquinazoline is largely dictated by the chloro and bromo

substituents on the quinazoline ring, which are susceptible to nucleophilic substitution

reactions. While generally stable under standard laboratory conditions, it is crucial to avoid

contact with strong oxidizing agents and strong bases.[5]

Hazard Identification and Risk Assessment: A
Proactive Approach

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 6-Bromo-2-chloroquinazoline is classified as a hazardous substance.[2][3][4] A

comprehensive risk assessment should be conducted before any handling of this compound.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Source: PubChem CID 17913559[2]

Pictograms

The following GHS pictogram is associated with 6-Bromo-2-chloroquinazoline:

walt text

Signal Word

Warning[3][4]

Hierarchy of Controls: A Multi-layered Safety
Strategy

To effectively mitigate the risks associated with handling 6-Bromo-2-chloroquinazoline, a
multi-layered approach based on the hierarchy of controls is essential. This prioritizes the most

effective control measures.
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Hierarchy of Controls for 6-Bromo-2-chloroquinazoline
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Caption: Hierarchy of Controls for Handling 6-Bromo-2-chloroquinazoline.

Standard Operating Procedures for Safe Handling

Adherence to well-defined Standard Operating Procedures (SOPs) is critical for minimizing
exposure and preventing accidents.

Engineering Controls

All handling of 6-Bromo-2-chloroquinazoline powder should be conducted in a certified
chemical fume hood to prevent inhalation of dust particles.[3][6] Ensure that the fume hood has
adequate airflow and is functioning correctly before commencing work. Eyewash stations and
safety showers must be readily accessible in the immediate work area.[5]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 6-Bromo-2-chloroquinazoline.

e Eye and Face Protection: Chemical splash goggles are mandatory. For operations with a
higher risk of splashing, a face shield should be worn in addition to goggles.[7]

» Skin Protection: A flame-resistant lab coat should be worn and kept buttoned. Chemically
resistant gloves (e.g., nitrile) must be worn.[3][6] For tasks with a high risk of skin contact,
consider double-gloving.

o Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved
respirator with a particulate filter is required.[8]

Handling and Storage

o Handling: Avoid creating dust.[3][6] Use non-sparking tools.[3] Keep the container tightly
closed when not in use.[3]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[3][9] The recommended storage temperature is 4°C.[10]

Emergency Procedures: Preparedness and
Response

In the event of an emergency, a swift and informed response is crucial.
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Emergency Response for 6-Bromo-2-chloroquinazoline Exposure

Exposure Event

Move to Fresh Air Wash with Soap & Water Rinse with Water (15 min) Rinse Mouth with Water

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Workflow for 6-Bromo-2-chloroquinazoline Exposure.

First-Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[3][6]

o Skin Contact: In case of skin contact, immediately take off contaminated clothing. Wash the
affected area with soap and plenty of water. Consult a doctor.[3][6]

o Eye Contact: If the substance gets into the eyes, rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[3][5]

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Never give
anything by mouth to an unconscious person. Call a doctor or poison control center
immediately.[3]
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Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire involving this compound.[3][6]

» Specific Hazards: During a fire, hazardous decomposition products such as carbon
monoxide, carbon dioxide, and hydrogen halides may be formed.[5]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[3][5][6]

Accidental Release Measures

o Personal Precautions: In case of a spill, avoid dust formation and breathing vapors, mist, or
gas.[3][6] Ensure adequate ventilation. Evacuate personnel to a safe area.[3][6]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the product enter drains.[3][6]

o Containment and Cleaning Up: Sweep up the spilled material and place it in a suitable,
closed container for disposal.[3][5][6]

Waste Disposal

Dispose of 6-Bromo-2-chloroquinazoline and any contaminated materials in accordance with
all applicable federal, state, and local environmental regulations.[5] It is recommended to use a
licensed professional waste disposal service.

Conclusion

6-Bromo-2-chloroquinazoline is a valuable research chemical, but its handling requires a
thorough understanding of its hazards and the implementation of robust safety protocols. By
following the guidelines outlined in this document, researchers and scientists can work with this
compound in a safe and responsible manner, minimizing risks to themselves and the
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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